Cas no 2137917-18-9 (Methyl 6-methoxy-4,4-dimethylhex-2-ynoate)

• Product Name: Methyl 6-methoxy-4,4-dimethylhex-2-ynoate
• CAS No: 2137917-18-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6026907
• PubChem ID: 165463862
• Update Time: 2025-06-09

Methyl 6-methoxy-4,4-dimethylhex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-787366
• methyl 6-methoxy-4,4-dimethylhex-2-ynoate
• 2137917-18-9
• Methyl 6-methoxy-4,4-dimethylhex-2-ynoate

• Inchi： 1S/C10H16O3/c1-10(2,7-8-12-3)6-5-9(11)13-4/h7-8H2,1-4H3
• InChI Key： SKPBSZPXTAAKKS-UHFFFAOYSA-N
• SMILES： O(C)CCC(C#CC(=O)OC)(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Methyl 6-methoxy-4,4-dimethylhex-2-ynoate

Methyl 6-methoxy-4,4-dimethylhex-2-ynoate (CAS No. 2137917-18-9): A Comprehensive Overview

Methyl 6-methoxy-4,4-dimethylhex-2-ynoate (CAS No. 2137917-18-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural and functional properties, plays a crucial role in various chemical transformations and biological applications. The presence of both ester and alkyne functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate consists of a hexanoic acid backbone with modifications that enhance its reactivity and utility. The ester group at the terminal position provides a site for further functionalization, while the alkyne functionality at the fourth carbon allows for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing novel methodologies for the synthesis of complex natural products and drug candidates. The compound Methyl 6-methoxy-4,4-dimethylhex-2-ynoate has emerged as a valuable building block in these efforts. Its ability to undergo multiple transformations without significant loss of yield or purity makes it an attractive choice for synthetic chemists. For instance, recent studies have demonstrated its utility in the construction of complex heterocyclic frameworks through cyclization reactions, which are pivotal in the design of bioactive molecules.

The pharmaceutical industry has been particularly keen on exploring new derivatives of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate due to its potential as a precursor for drug development. Researchers have been investigating its role in synthesizing molecules with anti-inflammatory, anti-cancer, and antimicrobial properties. One notable area of research involves using this compound to develop inhibitors of key enzymes involved in disease pathways. For example, modifications to the alkyne group have been explored to create more potent inhibitors of enzymes such as kinases and proteases.

Advances in computational chemistry have also played a significant role in understanding the reactivity and potential applications of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate. Molecular modeling studies have provided insights into how different substituents can influence its electronic properties and interactions with biological targets. These computational approaches have not only accelerated the design process but also enabled the prediction of novel derivatives with enhanced pharmacological activity.

The synthesis of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences that can be time-consuming and require expensive reagents. However, recent developments in catalytic chemistry have provided more efficient routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been optimized to produce high yields of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate with minimal byproducts.

In addition to its synthetic utility, Methyl 6-methoxy-4,4-dimethylhex-2-ynoate has found applications in materials science and polymer chemistry. Its unique structural features make it a suitable candidate for developing novel polymers with tailored properties. Researchers have been exploring its incorporation into copolymers to enhance mechanical strength and thermal stability, which are critical factors in industrial applications.

The growing interest in green chemistry has also influenced the synthesis of Methyl 6-methoxy-4,4-dimethylhex-2-ynoate. Efforts are being made to develop solvent-free reactions and catalytic systems that minimize waste and energy consumption. These sustainable approaches align with global initiatives to promote environmentally friendly chemical processes.

The future prospects for Methyl 6-methoxy-4,4-dimethylhex-2-ynoate are promising, with ongoing research expected to uncover new applications and derivatives. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in pharmaceuticals and beyond. The integration of cutting-edge technologies such as artificial intelligence and machine learning will further enhance our ability to harness its potential.